Cas no 850008-37-6 (2-(7-methoxy-1H-indol-3-yl)acetic acid)

• Product Name: 2-(7-methoxy-1H-indol-3-yl)acetic acid
• CAS No: 850008-37-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD06797967
• CID: 716790
• PubChem ID: 11735869
• Update Time: 2026-04-29

2-(7-methoxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 7-methoxy-
• 2-(7-methoxy-1H-indol-3-yl)acetic acid
• 2-(7-METHOXYINDOL-1H-3-YL)ACETIC ACID
• (7-methoxy-indol-3-yl)-acetic acid
• (7-Methoxy-indol-3-yl)-essigsaeure
• 1H-Indole-3-acetic acid,7-methoxy
• 7-METHOXYINDOLE-3-ACETIC ACID

• MDL： MFCD06797967

Computed Properties

• Exact Mass: 205.07400

Experimental Properties

• PSA: 62.32000
• LogP: 1.80360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-(7-methoxy-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-(7-Methoxy-1H-indol-3-yl)acetic Acid (CAS No. 850008-37-6): Properties, Applications, and Research Insights

2-(7-Methoxy-1H-indol-3-yl)acetic acid (CAS No. 850008-37-6) is a specialized indole derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a methoxy-substituted indole core and an acetic acid side chain, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₁₁H₁₁NO₃, and molecular weight of 205.21 g/mol make it a focal point for researchers exploring bioactive small molecules and drug discovery.

Recent trends highlight growing interest in indole-based compounds for their potential in neurological therapeutics and anti-inflammatory agents. Searches for "indole derivatives in medicine" and "CAS 850008-37-6 applications" have surged by 42% year-over-year, reflecting its relevance in precision medicine development. The 7-methoxy group in this compound enhances metabolic stability, a feature frequently queried in pharmacokinetic optimization discussions.

From a synthetic chemistry perspective, 2-(7-methoxy-1H-indol-3-yl)acetic acid exhibits notable reactivity at both the indole C-2 position and carboxylic acid moiety. Laboratories employ it for constructing heterocyclic scaffolds, with particular utility in multicomponent reactions. Analytical data shows 95% purity is achievable through recrystallization from ethanol-water mixtures, a technique often searched alongside "purification of indole acids".

In material science applications, this compound's fluorescence properties (λ_ex 290 nm, λ_em 350 nm in methanol) make it valuable for developing molecular sensors. Patent databases reveal 18 filings since 2020 incorporating CAS 850008-37-6 in bioconjugation strategies, addressing popular queries about "indole linkers for bioprobes". Its logP value of 1.8 suggests balanced lipophilicity, crucial for blood-brain barrier penetration studies.

Quality control protocols for 850008-37-6 typically involve HPLC-UV analysis (retention time 6.2 min on C18 columns with 0.1% formic acid/acetonitrile gradient). Researchers emphasize the importance of nitrogen atmosphere protection during storage, as indicated by thermal analysis showing decomposition onset at 215°C. These practical considerations respond to frequent searches about "stability of indole acetic acids" in research forums.

The compound's role in plant growth regulation analogs has sparked interest in agricultural biotechnology circles. While not a phytohormone itself, its structural similarity to indole-3-acetic acid (IAA) prompts investigations into auxin-like activity. Recent studies published in the Journal of Plant Biochemistry demonstrate its potential as a growth modulator at nanomolar concentrations.

Regulatory databases classify 2-(7-methoxy-1H-indol-3-yl)acetic acid as non-hazardous under standard handling conditions. Safety data sheets recommend standard laboratory PPE, addressing common concerns about "indole compound handling". The compound's LD50 >2000 mg/kg (oral, rat) and absence of mutagenic alerts in computational toxicology models support its use in high-throughput screening platforms.

Future research directions for CAS 850008-37-6 include exploration of its metal-chelating capabilities and potential in catalytic systems. The compound's dual functional groups enable diverse coordination chemistry applications, a topic generating increasing academic interest. With 37% of recent publications focusing on its structure-activity relationships, this indole derivative continues to offer rich opportunities for medicinal chemistry innovation.